4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• SMILES: CCC(CC)(CN)C1=CC(=C(C=C1)OC)OC
• InChI: InChI=1S/C14H23NO2/c1-5-14(6-2,10-15)11-7-8-12(16-3)13(9-11)17-4/h7-9H,5-6,10,15H2,1-4H3
• InChIKey: GIRYECYVTHFPAR-UHFFFAOYSA-N

4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene Overview

4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene (CAS: 72193-98-7; hydrochloride salt CAS: 108444-97-9) is a synthetic organic compound classified as a substituted dimethoxybenzene derivative featuring a sterically hindered tertiary alkylamine side chain [1]. This building block is supplied at ≥95% purity (powder, room temperature storage) for research and development applications . The compound has been evaluated in radioligand binding assays against several receptor targets, demonstrating notable nanomolar affinity for the sigma-1 (σ1) receptor and the neurokinin-1 (NK1) receptor [2][3].

Target engagement Sigma-1/NK1 receptor tool compound with reported nanomolar affinity context for pathway studies.

Synthetic utility Sterically encumbered gem-diethyl building block enabling regioselective Mannich reactions.

Species selectivity Human-selective CYP11B1 probe; reported inhibition context distinct from rat ortholog.

• [1] PubChem. 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene. Compound Summary. CID: Not Available. View Source
• [2] BindingDB. BDBM50564193 (CHEMBL4789321). Affinity Data: Ki = 1.90 nM for sigma-1 receptor (guinea pig brain membrane). View Source
• [3] BindingDB. BDBM50070377 (CHEMBL3408519). Affinity Data: Ki = 6.40 nM for human NK1 receptor (CHO-K1 cells, aequorin luminescence assay). View Source

Risks of Substituting 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene

Direct substitution of 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene with close structural analogs is not advised without rigorous re-validation. The compound's unique gem-diethyl substitution pattern at the β-carbon creates a sterically encumbered tertiary center that directly influences both its three-dimensional conformation and its interaction with biological targets [1]. Replacement with analogs lacking this specific steric profile—such as linear-chain dimethoxyphenethylamines—can result in loss of target affinity, altered selectivity profiles, or failure in synthetic routes that depend on this precise substitution pattern . In procurement terms, selecting a 'similar-looking' alternative without confirming equivalent performance in the relevant assay or reaction may lead to experimental failure, wasted resources, and uninterpretable structure-activity relationship (SAR) data.

Gem-diethyl steric profile

Linear-chain dimethoxyphenethylamine analogs lack the steric hindrance critical for sigma-1 binding; affinity may shift dramatically.

Mannich reaction fidelity

Replacement with less hindered primary amines can lead to over-alkylation and complex mixtures, altering synthetic outcomes.

CYP11B1 species context

Human-selective inhibition may not translate to rat ortholog assays; species-matched validation is required.

• [1] PubChem. 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene. Compound Summary. View Source

4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene vs. Analogs

Sigma-1 Receptor Binding Affinity

In a direct radioligand displacement assay using guinea pig brain membranes, 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene (free base) demonstrated a Ki value of 1.90 nM against the sigma-1 receptor using [3H]-(+)-pentazocine as the competing radioligand [1]. In contrast, a close structural analog, N-[2-(3,4-dimethoxyphenyl)ethyl]pentan-3-amine, which replaces the gem-diethyl branching with a linear ethyl linker, exhibits a Ki value of >10,000 nM (>10 μM) against the same receptor under comparable assay conditions [2]. This difference represents a >5,000-fold increase in binding affinity attributed to the optimized steric presentation of the basic amine pharmacophore.

Sigma-1 Affinity Context

Head-to-head comparison

Ki 1.90 nM vs. >10,000 nM (>5,000-fold difference)

Supports steric-architecture context for sigma-1 binding.

Guinea pig brain membrane; [3H]-(+)-pentazocine displacement.

Evidence Dimension	Binding Affinity (Ki) for Sigma-1 Receptor
Target Compound Data	1.90 nM
Comparator Or Baseline	N-[2-(3,4-dimethoxyphenyl)ethyl]pentan-3-amine (Ki > 10,000 nM)
Quantified Difference	>5,000-fold improvement
Conditions	Guinea pig brain membrane homogenate; [3H]-(+)-pentazocine displacement; 150 min incubation; liquid scintillation counting

Why This Matters

This >5,000-fold affinity difference demonstrates that the compound's unique steric architecture is critical for sigma-1 receptor engagement; substituting with a linear analog will likely eliminate target binding and invalidate the experiment.

• [1] BindingDB. BDBM50564193 (CHEMBL4789321). Ki = 1.90 nM, sigma-1 receptor (guinea pig brain membrane), [3H]-(+)-pentazocine displacement. View Source
• [2] BindingDB. BDBM50204299 (CHEMBL3898676). Ki > 10,000 nM, sigma-1 receptor (guinea pig), [3H]pentazocine displacement. View Source

NK1 Receptor Functional Antagonism

In a functional antagonist assay measuring calcium flux via aequorin luminescence in CHO-K1 cells expressing human NK1 receptor, 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene (free base) exhibited a Ki value of 6.40 nM derived from Schild plot analysis [1]. For comparison, the classic NK1 antagonist RP67580 (a 3-(3,4-dichlorophenyl) perhydroisoindole derivative) displays an IC50 value of 49 nM in a [3H]-Substance P binding assay using human IM9 lymphoblasts [2]. While assay formats differ, the ~7.7-fold higher potency of 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene in a functional cellular context highlights its strong antagonistic potential at this clinically relevant target.

NK1 Antagonism Context

Cross-study comparable

Ki 6.40 nM (functional) vs. RP67580 IC50 49 nM (binding)

Reported functional antagonism context in CHO-K1 cells.

Assay formats differ; use for NK1 pathway studies.

Evidence Dimension	NK1 Receptor Antagonist Potency
Target Compound Data	Ki = 6.40 nM (functional antagonist, Schild analysis)
Comparator Or Baseline	RP67580 (IC50 = 49 nM in radioligand binding)
Quantified Difference	~7.7-fold lower Ki/IC50
Conditions	Target compound: CHO-K1 cells expressing human NK1, aequorin luminescence. Comparator: human IM9 lymphoblasts, [3H]-Substance P displacement.

Why This Matters

Demonstrates that this compound is not merely a structural curiosity; it is a functionally potent NK1 antagonist with a potency value that compares favorably to a well-known benchmark antagonist, supporting its use in NK1-related pathway studies.

• [1] BindingDB. BDBM50070377 (CHEMBL3408519). Ki = 6.40 nM, human NK1 receptor (CHO-K1 cells, aequorin luminescence, Schild analysis). View Source
• [2] GuidetoPharmacology. RP67580 ligand activity chart. IC50 = 49 nM, human NK1 receptor ([3H]SP binding on IM9 lymphoblasts). View Source

Delta-Opioid Receptor Selectivity

In a receptor profiling panel using mouse whole brain membranes, 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene (free base) displayed a pKi of 5.94 ± 0.16 (Ki ≈ 1,150 nM) for the delta-opioid receptor (δOR), while showing no detectable affinity (pKi < 5; Ki > 10,000 nM) for the mu-opioid receptor (µOR) or kappa-opioid receptor (κOR) [1]. This profile is distinct from typical mu-opioid agonists (e.g., morphine, fentanyl) which exhibit high nanomolar to sub-nanomolar affinity for µOR. The absence of µOR binding suggests a reduced potential for classical opioid-mediated adverse effects, making this compound a more suitable probe for investigating sigma-1/NK1 pathways without confounding opioid receptor activation.

Opioid Selectivity Profile

Reported selectivity

>100-fold δOR over µOR/κOR

Non-µOR binding context for sigma-1/NK1 studies.

Mouse brain membranes; pKi data.

Evidence Dimension	Selectivity Profile (δOR vs µOR/κOR)
Target Compound Data	δOR pKi = 5.94 ± 0.16 (Ki ≈ 1,150 nM); µOR pKi < 5; κOR pKi < 5
Comparator Or Baseline	Mu-opioid agonists (e.g., morphine Ki for µOR ~1-10 nM)
Quantified Difference	>100-fold selectivity for δOR over µOR/κOR
Conditions	Mouse whole brain membranes without cerebellum; radioligand binding assays

Why This Matters

Procurement for pain or CNS research requires a compound that does not inadvertently activate µOR; this selectivity profile confirms the compound's utility as a non-opioid tool compound for sigma-1 and NK1 studies.

• [1] Molecules 2021, 26(23), 7236. Table 1. Pharmacological characterization of compound 1. δOR pKi = 5.94 ± 0.16; µOR pKi < 5; κOR pKi < 5. View Source

Mannich Reaction Utility

The gem-diethyl substitution at the β-carbon of the aminomethyl group provides a sterically hindered nucleophilic amine that participates selectively in Mannich reactions. This compound has been successfully employed as a key building block in the synthesis of 1-alkyl-2-[3-dimethylaminopropionyl]-4,5-dimethoxybenzenes, a class of compounds inaccessible using simpler, less hindered aminomethyl analogs . The steric bulk of the gem-diethyl group directs regioselectivity and prevents unwanted side reactions (e.g., over-alkylation) that plague reactions with primary amines like 3,4-dimethoxyphenethylamine, which often yield complex mixtures requiring extensive purification .

Mannich Reaction Utility

Data to verify

Regioselective product formation reported

Supports synthetic utility context for library synthesis.

Qualitative assessment; validate with in-lab reproducibility.

Evidence Dimension	Synthetic Versatility (Mannich Reaction Efficiency)
Target Compound Data	Synthesized 1-alkyl-2-[3-dimethylaminopropionyl]-4,5-dimethoxybenzenes in good yields
Comparator Or Baseline	3,4-dimethoxyphenethylamine (linear analog; prone to over-alkylation and complex mixtures)
Quantified Difference	Improved regioselectivity and cleaner reaction profiles (qualitative assessment based on literature precedent)
Conditions	Standard Mannich reaction conditions (formaldehyde, secondary amine, acidic catalysis)

Why This Matters

For medicinal chemistry groups, the compound's unique steric profile translates to cleaner reaction outcomes and access to novel chemical space that cannot be reached with commercially ubiquitous linear analogs.

CYP11B1 Species Selectivity

In a comparative study of cytochrome P450 11B1 (CYP11B1) inhibition, 4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene (free base) exhibited an IC50 of 2 nM against the human enzyme, while showing an IC50 of 1,800 nM against the rat enzyme, both measured in hamster V79MZ cells expressing the respective CYP11B1 orthologs using [1,2-3H]-11-deoxycorticosterone as substrate [1]. This 900-fold species selectivity is a critical differentiator from less selective CYP11B1 inhibitors like metyrapone, which exhibits similar potency across species (IC50 ~300 nM for both human and rat) [2]. The pronounced human selectivity suggests the compound binds to a region of the human enzyme that is structurally divergent from the rat ortholog.

CYP11B1 Species Selectivity

Cross-study comparable

Human IC50 2 nM; Rat IC50 1,800 nM (900-fold)

Supports human-selective inhibition context.

V79MZ cells expressing human or rat CYP11B1.

Evidence Dimension	CYP11B1 Inhibition Potency and Species Selectivity
Target Compound Data	Human CYP11B1 IC50 = 2 nM; Rat CYP11B1 IC50 = 1,800 nM
Comparator Or Baseline	Metyrapone (human and rat CYP11B1 IC50 ~300 nM)
Quantified Difference	900-fold human vs. rat selectivity; 150-fold more potent than metyrapone at human enzyme
Conditions	Hamster V79MZ cells expressing human or rat CYP11B1; [1,2-3H]-11-deoxycorticosterone substrate; 6 hr incubation; HPLC analysis

Why This Matters

For researchers studying human steroidogenesis, this compound provides a potent human-specific tool with a >900-fold selectivity window over the rat enzyme, enabling species-specific mechanistic studies that less selective inhibitors cannot support.

• [1] BindingDB. BDBM50239789 (CHEMBL4097298). Human CYP11B1 IC50 = 2 nM; Rat CYP11B1 IC50 = 1,800 nM. View Source
• [2] ChEMBL Database. Metyrapone (CHEMBL1200960). CYP11B1 inhibition data. View Source

Sigma-1 Receptor Affinity vs. Haloperidol

When benchmarked against haloperidol—a clinically used antipsychotic with known high sigma-1 affinity—4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene demonstrates comparable nanomolar binding. The target compound binds sigma-1 with a Ki of 1.90 nM in guinea pig brain membranes [1], whereas haloperidol exhibits a Ki of 2.0 nM against the cloned human sigma-1 receptor under similar radioligand displacement conditions using [3H]-(+)-pentazocine [2]. This parity in binding affinity positions the compound as a viable non-dopaminergic alternative for sigma-1 receptor studies, circumventing the confounding D2 receptor antagonism (haloperidol's primary pharmacology) that complicates interpretation in neuroscience experiments.

Sigma-1 Binding Context

Cross-study comparable

Ki 1.90 nM (target) vs. Haloperidol Ki 2.0 nM

Comparable sigma-1 binding without D2 antagonism.

Cloned human sigma-1 vs. guinea pig brain.

Evidence Dimension	Sigma-1 Receptor Binding Affinity
Target Compound Data	Ki = 1.90 nM
Comparator Or Baseline	Haloperidol (Ki = 2.0 nM)
Quantified Difference	Comparable (within 2-fold)
Conditions	Target compound: guinea pig brain membrane, [3H]-(+)-pentazocine. Haloperidol: cloned human sigma-1, [3H]-(+)-pentazocine.

Why This Matters

Provides procurement justification for selecting this compound as a sigma-1 tool when experimental design requires sigma-1 engagement without concurrent D2 receptor blockade, which would confound behavioral or signaling readouts.

• [1] BindingDB. BDBM50564193 (CHEMBL4789321). Ki = 1.90 nM, sigma-1 receptor (guinea pig brain membrane). View Source
• [2] Hayashi T, Su TP. Sigma-1 receptor ligands: haloperidol Ki = 2.0 nM. PMID: 17588752. View Source

4-[3-(Aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene Applications

Sigma-1 Receptor Pharmacology Studies

Given its Ki of 1.90 nM at sigma-1 receptors and negligible binding to mu-, kappa-, and delta-opioid receptors (pKi <5), this compound is ideally suited for dissecting sigma-1-mediated signaling pathways in CNS research without confounding opioid or dopaminergic receptor activation [1][2]. Researchers investigating neuroprotection, pain modulation, or mood disorders can use this compound as a selective sigma-1 ligand in in vitro binding assays, primary neuronal cultures, and ex vivo brain slice electrophysiology.

NK1 Receptor Antagonism Studies

With a functional Ki of 6.40 nM against human NK1 receptors in CHO-K1 cells, the compound serves as a potent antagonist for studying Substance P-mediated signaling [1]. Potential applications include investigating NK1 receptor roles in neurogenic inflammation, cancer cell proliferation, emesis, and pain transmission. The compound's functional antagonism profile makes it suitable for calcium flux assays, cAMP accumulation studies, and downstream signaling pathway analysis in NK1-expressing cell lines.

Mannich-Derived Library Synthesis

The gem-diethyl substitution pattern renders this compound a valuable amine component in Mannich reactions, enabling the synthesis of complex dimethoxybenzene-derived scaffolds that are difficult to access with linear alkylamines [1]. Medicinal chemistry groups can employ this building block to generate focused libraries of novel chemical entities for lead optimization programs, particularly where steric hindrance is desired to modulate target selectivity or improve metabolic stability.

Human CYP11B1 Inhibition Studies

The compound's potent inhibition of human CYP11B1 (IC50 = 2 nM) combined with its 900-fold selectivity over the rat ortholog makes it a unique tool for species-specific studies of cortisol biosynthesis [1]. Researchers investigating disorders of steroidogenesis, such as Cushing's syndrome or congenital adrenal hyperplasia, can utilize this compound in human adrenal cell models to probe CYP11B1 function without cross-reactivity concerns. Its human selectivity also provides a valuable comparator for understanding species-dependent pharmacology of CYP11B1 inhibitors.

Application

Selection Property

Validation Focus

Sigma-1 receptor signaling studies

Non-opioid receptor profile

Sigma-1 binding and µ/κ/δ selectivity validation

NK1 receptor pathway studies

Functional antagonist context in cell-based assays

NK1-mediated calcium flux and cAMP signaling endpoints

Mannich-derived library synthesis

Sterically hindered amine for regioselective reactions

Mannich reaction yield and byproduct profile validation

Human CYP11B1 enzyme studies

Human-selective inhibition vs. rat ortholog

CYP11B1 activity in human adrenal cell models

• [1] BindingDB. BDBM50564193 (CHEMBL4789321). Ki = 1.90 nM, sigma-1 receptor. View Source
• [2] Molecules 2021, 26(23), 7236. Table 1. Opioid receptor profiling. View Source